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Compound of Interest

Compound Name: Methyl 4-amino-1-naphthoate

Cat. No.: B133216

Methyl 4-amino-1-naphthoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
Methyl 4-amino-1-naphthoate. Due to the limited availability of published experimental data
for this specific compound, this guide also includes information on closely related compounds
to provide context and reasonable estimations of its characteristics. All quantitative data is
summarized in structured tables for ease of comparison.

Core Chemical Properties

Methyl 4-amino-1-naphthoate is an aromatic ester with the chemical formula C12H11NOz2.[1]
Its molecular weight is 201.22 g/mol .[1] The compound is registered under the CAS number
157252-24-9.[1] Commercial sources indicate a minimum purity of 95%.[1]

Table 1: General Chemical Properties of Methyl 4-amino-1-naphthoate
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Property Value Source
Molecular Formula C12H11NO2 [1]
Molecular Weight 201.22 g/mol [1]
CAS Number 157252-24-9 [1]
Purity Min. 95% [1]

Physical Properties:

Specific experimental data for the melting point, boiling point, and solubility of Methyl 4-amino-
1-naphthoate are not readily available in the public domain. However, data for the closely
related compound, 4-Amino-1-naphthol hydrochloride, shows a melting point of 273 °C (with
decomposition). It is important to note that the hydrochloride salt form and the difference in the
functional group (hydroxyl vs. methyl ester) will significantly influence the melting point. For
context, the non-aminated analog, Methyl 1-naphthoate, has a boiling point of 169 °C.

Solubility:

Quantitative solubility data for Methyl 4-amino-1-naphthoate in various solvents is not
available. Based on the solubility of similar aromatic esters, it is anticipated to be soluble in
common organic solvents such as alcohols and ethers, with slight solubility in water.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for
Methyl 4-amino-1-naphthoate is not available in the surveyed literature. This section will be
updated as new data becomes available.

Experimental Protocols

Specific, validated experimental protocols for the synthesis and purification of Methyl 4-amino-
1-naphthoate are not detailed in the available literature. However, a general approach can be
inferred from standard organic chemistry procedures for esterification and reduction of
nitroarenes.
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A. General Synthesis Workflow:

A plausible synthetic route to Methyl 4-amino-1-naphthoate could involve two main steps: the
nitration of a naphthalene precursor followed by reduction of the nitro group and esterification
of the carboxylic acid. The following diagram illustrates a logical, though not experimentally
verified, workflow.
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Synthesis of 4-Nitro-1-naphthoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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